BJP-07-017-3

• Molecular Formula: C35H45ClN8O6
• Molecular Weight: 709.2 g/mol
• InChI: InChI=1S/C35H45ClN8O6/c1-43(30(45)20-36)29(18-22-10-3-2-4-11-22)34(49)44-17-8-7-15-28(44)33(48)42-27(19-23-21-40-25-13-6-5-12-24(23)25)32(47)41-26(31(37)46)14-9-16-39-35(38)50/h2-6,10-13,21,26-29,40H,7-9,14-20H2,1H3,(H2,37,46)(H,41,47)(H,42,48)(H3,38,39,50)/t26-,27-,28-,29-/m0/s1
• InChIKey: CGODJOIFYRVRID-DZUOILHNSA-N

BJP-07-017-3 – Potent Covalent Pin1 Inhibitor with Validated DELFIA IC50 of 9 nM for Targeted Protein Degradation Research

BJP-07-017-3 (also designated 158A12) is a rationally designed, cell-permeable, covalent peptide inhibitor of the peptidyl-prolyl cis/trans isomerase Pin1, a key oncogenic driver in pancreatic ductal adenocarcinoma (PDAC) and other KRAS-driven malignancies [1]. The compound features a chloroacetamide electrophile that forms an irreversible covalent bond with Cys113, a highly conserved cysteine in the Pin1 active site, inducing conformational destabilization that leads to proteasome-dependent degradation [2]. BJP-07-017-3 has a molecular weight of 709.24 Da (formula C35H45ClN8O6, CAS 2468783-22-2) and is supplied as a solid with >98% purity by HPLC . The co-crystal structure of Pin1 in complex with BJP-07-017-3 has been deposited in the Protein Data Bank under accession code 6O34, providing atomic-level validation of the binding mode [2].

Covalent Pin1 inhibition studiesTarget engagement and binding-mode research

Targeted protein degradation researchProteasome-dependent Pin1 degradation in PDAC models

Structure-based drug designCo-crystal structure PDB 6O34 for computational modeling

• [1] Pinch BJ, Doctor ZM, Nabet B, et al. Identification of a potent and selective covalent Pin1 inhibitor. Nat Chem Biol. 2020;16(9):979–987. doi:10.1038/s41589-020-0550-9 View Source
• [2] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. doi:10.1073/pnas.2403330121 View Source

Why Generic Pin1 Inhibitor Substitution Fails – BJP-07-017-3 Differentiation from Sulfopin, KPT-6566, and API-1

Pin1 inhibitors are mechanistically heterogeneous and cannot be interchanged without experimental validation. Commercially available Pin1-targeting agents span covalent and non-covalent modalities with order-of-magnitude differences in potency, divergent effects on protein thermal stability, and variable cellular Pin1 degradation capacity [1]. In head-to-head DELFIA assays performed under identical conditions, the covalent inhibitor Sulfopin is 5.9-fold less potent than BJP-07-017-3 (IC50 53 vs. 9 nM) and induces negligible thermal destabilization (ΔTm −0.64°C vs. −6.40°C), while KPT-6566 is 21-fold less potent (IC50 189 nM) and API-1 is essentially inactive (IC50 >100 µM) [1]. Even within the same covalent peptide series, structural modifications profoundly alter degradation efficiency—the parent compound BJP-06-005-3 binds Pin1 with a Ki of 48 nM, 3.2-fold weaker than BJP-07-017-3's Ki of 15 nM [2]. Furthermore, in cellular assays only BJP-07-017-3 and Sulfopin caused significant Pin1 degradation in BxPC3 pancreatic cancer cells; KPT-6566, API-1, and non-covalent peptide inhibitors did not [1]. These quantitative disparities mean that substituting BJP-07-017-3 with a cheaper generic Pin1 inhibitor risks nullifying target engagement, thermal destabilization, and downstream cellular degradation outcomes.

This Product

Covalent Cys113 engagement; substantial thermal destabilization

Generic Substitute

Non-covalent or weak covalent binders may lack thermal destabilization and cellular degradation capacity

This Product

Validated cellular Pin1 degradation in BxPC3 cells

Generic Substitute

KPT-6566, API-1, and non-covalent peptides fail to induce degradation despite reported binding

Similar product does not mean interchangeable product. Assay-response and degradation context may not transfer.

• [1] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. Table 1 & Fig. 1B. doi:10.1073/pnas.2403330121 View Source
• [2] Pinch BJ, Doctor ZM, Nabet B, et al. Identification of a potent and selective covalent Pin1 inhibitor. Nat Chem Biol. 2020;16(9):979–987. doi:10.1038/s41589-020-0550-9 View Source

BJP-07-017-3 Quantitative Differentiation Evidence: Head-to-Head DELFIA IC50, Thermal Destabilization ΔTm, Binding Affinity Ki, and Cellular Degradation Data

BJP-07-017-3 DELFIA IC50 of 9 nM: 5.9-Fold Higher Potency Than Sulfopin and 21-Fold Higher Than KPT-6566 in Direct Comparison

In a head-to-head DELFIA (Dissociation-Enhanced Lanthanide Fluorescent Immunoassay) displacement assay conducted under identical conditions (6-h preincubation followed by 2-h incubation, protein:compound 1:2, 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO), BJP-07-017-3 (158A12) achieved an IC50 of 9 ± 1 nM against Pin1 [1]. The covalent Pin1 inhibitor Sulfopin yielded an IC50 of 53 ± 10 nM (5.9-fold less potent), KPT-6566 required 189 ± 39 nM (21-fold less potent), the non-covalent D-peptide 158A1 required 2,912 ± 103 nM (324-fold less potent), and the putative Pin1 ligand API-1 was essentially inactive at >100 µM (>11,000-fold less potent) [1]. This places BJP-07-017-3 as the most potent Pin1 inhibitor in this comprehensive head-to-head panel.

DELFIA IC50

Head-to-head

9 ± 1 nM

Reported top rank in tested set. Supports Pin1 inhibition assay context.

5.9× more potent than Sulfopin; 21× more potent than KPT-6566.

Evidence Dimension	Pin1 binding potency – DELFIA IC50 (nM)
Target Compound Data	9 ± 1 nM
Comparator Or Baseline	Sulfopin: 53 ± 10 nM; KPT-6566: 189 ± 39 nM; 158A1 (D-peptide): 2,912 ± 103 nM; API-1: >100,000 nM
Quantified Difference	5.9× more potent than Sulfopin; 21× more potent than KPT-6566; 324× more potent than D-peptide; >11,000× more potent than API-1
Conditions	DELFIA displacement assay; 6-h preincubation, 2-h incubation; protein:compound 1:2; 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO final

Why This Matters

For procurement decisions, the 5.9-fold greater potency over Sulfopin means that achieving equivalent Pin1 target engagement requires proportionally less compound by mass, reducing per-experiment cost and minimizing potential off-target effects from excess compound.

• [1] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. Table 1. doi:10.1073/pnas.2403330121 View Source

BJP-07-017-3 Induces −6.40°C Thermal Destabilization of Pin1: 10-Fold Greater Destabilization Than Sulfopin (−0.64°C)

In a thermal shift assay performed under standardized conditions (protein:compound 1:2, 20× Sypro Orange Dye, 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO final), BJP-07-017-3 induced a substantial negative shift in Pin1 melting temperature of ΔTm = −6.40 ± 0.04°C, indicating marked thermal destabilization of the protein upon covalent binding [1]. By contrast, Sulfopin produced only a minimal shift of ΔTm = −0.64 ± 0.00°C (10-fold smaller), KPT-6566 produced ΔTm = −8.40 ± 0.08°C (slightly greater destabilization but with 21-fold weaker binding potency), the non-covalent D-peptide stabilized the protein (ΔTm = +3.40 ± 0.16°C), and API-1 showed negligible effect (ΔTm = −0.30 ± 0.32°C) [1]. BJP-07-017-3 uniquely combines potent binding (IC50 9 nM) with substantial thermal destabilization, a dual property hypothesized to drive proteasome-dependent Pin1 degradation [1].

Thermal Destabilization

Head-to-head

ΔTm −6.40°C

Reported thermal destabilization context. Key parameter for degradation studies.

10× greater destabilization than Sulfopin (−0.64°C).

Evidence Dimension	Pin1 thermal destabilization – ΔTm (°C)
Target Compound Data	−6.40 ± 0.04°C
Comparator Or Baseline	Sulfopin: −0.64 ± 0.00°C; KPT-6566: −8.40 ± 0.08°C; 158A1 (D-peptide): +3.40 ± 0.16°C; API-1: −0.30 ± 0.32°C
Quantified Difference	10.0× greater destabilization than Sulfopin; 1.3× less destabilization than KPT-6566 (offset by 21× inferior potency of KPT-6566)
Conditions	Thermal shift assay; protein:compound 1:2; 20× Sypro Orange Dye; 50 mM phosphate pH 7.5, 150 mM NaCl, 3% DMSO final

Why This Matters

Thermal destabilization is a mechanistically critical parameter: compounds that bind potently but fail to destabilize Pin1 (like Sulfopin) exhibit attenuated cellular degradation, making ΔTm a key selection criterion for researchers studying targeted Pin1 degradation.

• [1] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. Table 1. doi:10.1073/pnas.2403330121 View Source

BJP-07-017-3 Ki of 15 nM: 3.2-Fold Tighter Binding Than Parent Compound BJP-06-005-3 (Ki 48 nM) and Marginally Superior to Sulfopin (Ki 17 nM)

BJP-07-017-3 demonstrates a binding affinity constant (Ki) of 15 nM as determined by DELFIA/FP-based assays , representing a 3.2-fold improvement over the earlier-generation compound BJP-06-005-3 (Ki = 48 nM in PPIase assay), which was the lead peptide inhibitor reported in the seminal Pinch et al. 2020 study [1]. BJP-07-017-3 also achieves a marginally superior Ki compared to Sulfopin (Ki = 17 nM by FP assay [2]), despite Sulfopin's substantially larger molecular scaffold difference [3]. This iterative optimization—from BJP-06-005-3 through systematic SAR to BJP-07-017-3—demonstrates affinity maturation achieved through rational structural modifications, including chloroacetamide optimization and amino acid residue substitutions .

Binding Affinity Ki

Cross-study comparable

15 nM

Reported SAR improvement. Affinity maturation over parent compound BJP-06-005-3.

3.2× improvement over BJP-06-005-3 (Ki 48 nM).

Evidence Dimension	Pin1 binding affinity – Ki (nM)
Target Compound Data	15 nM (DELFIA/FP assay)
Comparator Or Baseline	BJP-06-005-3: 48 nM (PPIase assay); Sulfopin: 17 nM (FP assay)
Quantified Difference	3.2× improvement over parent BJP-06-005-3; 1.1× improvement over Sulfopin
Conditions	BJP-07-017-3 Ki from DELFIA displacement; BJP-06-005-3 Ki from chymotrypsin-coupled PPIase assay (Pinch et al. 2020); Sulfopin Ki from fluorescence polarization assay

Why This Matters

The 3.2-fold affinity gain over BJP-06-005-3 reflects substantive SAR optimization rather than a minor analog modification, giving researchers using the BJP compound series a clearly superior tool for experiments where maximal target occupancy is critical.

• [1] Pinch BJ, Doctor ZM, Nabet B, et al. Identification of a potent and selective covalent Pin1 inhibitor. Nat Chem Biol. 2020;16(9):979–987. doi:10.1038/s41589-020-0550-9 View Source
• [2] Dubiella C, Pinch BJ, Koikawa K, et al. Sulfopin is a covalent inhibitor of Pin1 that blocks Myc-driven tumors in vivo. Nat Chem Biol. 2021;17(9):954–963. doi:10.1038/s41589-021-00786-7 View Source
• [3] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. doi:10.1073/pnas.2403330121 View Source

BJP-07-017-3 Induces Significant Cellular Pin1 Degradation in BxPC3 Pancreatic Cancer Cells at 25 µM, Matching Sulfopin While Outperforming KPT-6566 and API-1

In a cellular degradation assay using the BxPC3 pancreatic cancer cell line (wt-KRAS), cells were treated with 25 µM of each Pin1 inhibitor for 24 h, and Pin1 protein levels were assessed by western blot using a specific Pin1 antibody [1]. Among all tested compounds from the comparative panel, significant Pin1 degradation was observed only with BJP-07-017-3 and Sulfopin [1]. KPT-6566, API-1, and the non-covalent D-peptide 158A1 all failed to induce measurable Pin1 degradation under these conditions, despite KPT-6566 displaying a larger thermal destabilization ΔTm (−8.40°C) [1]. This result supports the hypothesis that the combination of high binding potency and moderate-to-strong thermal destabilization—uniquely achieved by BJP-07-017-3 (IC50 9 nM + ΔTm −6.40°C)—is required for effective cellular degradation [1].

Cellular Degradation

Head-to-head

Significant degradation

Supports targeted protein degradation endpoint context in BxPC3 cells.

KPT-6566 and API-1 did not induce degradation. 25 µM, 24 h.

Evidence Dimension	Cellular Pin1 protein degradation (qualitative: significant degradation vs. no degradation)
Target Compound Data	Significant Pin1 degradation observed (BxPC3 cells, 25 µM, 24 h)
Comparator Or Baseline	Sulfopin: significant degradation; KPT-6566: no significant degradation; API-1: no degradation; 158A1 (D-peptide): no degradation
Quantified Difference	Binary outcome: BJP-07-017-3 and Sulfopin positive for degradation; all other comparators negative
Conditions	BxPC3 pancreatic cancer cell line (wt-KRAS); 25 µM compound treatment; 24 h incubation; Pin1 detection by western blot with specific Pin1 antibody

Why This Matters

Cellular degradation is the functional endpoint most relevant to therapeutic target validation; researchers procuring a Pin1 inhibitor for cellular degradation studies should select BJP-07-017-3 or Sulfopin, as KPT-6566 and API-1 fail to induce degradation despite their reported Pin1 binding.

• [1] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. Fig. 1B. doi:10.1073/pnas.2403330121 View Source

BJP-07-017-3 Engages Pin1 via Irreversible Covalent Bond to Cys113 – Distinct Mechanism from Non-Covalent Inhibitors API-1 and D-Peptide Confirmed by X-Ray Crystallography (PDB 6O34)

BJP-07-017-3 exerts its inhibitory activity through an irreversible covalent mechanism: the chloroacetamide warhead forms a covalent bond with Cys113, a highly conserved active-site cysteine in Pin1 [1]. The elimination of this electrophile (compound 158B3) abolishes activity (IC50 >10 µM, ΔTm = +0.62°C), confirming that covalent engagement is essential for both potency and thermal destabilization [2]. The co-crystal structure of Pin1 in complex with BJP-07-017-3 (PDB ID: 6O34, resolution 1.57 Å) provides atomic-level validation of the Cys113 covalent adduct and the compound's binding pose within the Pin1 active site [2][3]. In contrast, non-covalent Pin1 ligands such as API-1 and the D-peptide 158A1 bind reversibly and fail to induce thermal destabilization or cellular degradation [2]. The covalent mechanism ensures durable, washout-resistant target engagement—a property not shared by reversible Pin1 inhibitors.

Covalent Mechanism

Class-level

Cys113 adduct (PDB 6O34)

Structure-based validation context. Supports washout-resistant target engagement studies.

Electrophile removal abolishes activity. Distinct from non-covalent inhibitors.

Evidence Dimension	Covalent vs. non-covalent inhibition mechanism; structural validation
Target Compound Data	Irreversible covalent bond to Pin1 Cys113; validated by PDB 6O34 at 1.57 Å resolution; chloroacetamide warhead essential for activity (removal → IC50 >10 µM)
Comparator Or Baseline	Non-covalent inhibitors: API-1 (IC50 >100 µM, ΔTm −0.30°C, no cellular degradation); 158A1 D-peptide (IC50 2,912 nM, ΔTm +3.40°C, no cellular degradation)
Quantified Difference	Covalent vs. non-covalent: >1,000-fold potency difference; qualitative difference in degradation capability; washout-resistant target engagement
Conditions	Covalent bond confirmed by X-ray crystallography (PDB 6O34) and SAR mutagenesis (Cys113-reactive electrophile removal); DELFIA and thermal shift assays as above

Why This Matters

The covalent mechanism provides washout-resistant target engagement essential for pulse-chase experiments and long-duration cellular assays; non-covalent Pin1 inhibitors are unsuitable for applications requiring sustained Pin1 inhibition after compound removal.

• [1] Pinch BJ, Doctor ZM, Nabet B, et al. Identification of a potent and selective covalent Pin1 inhibitor. Nat Chem Biol. 2020;16(9):979–987. doi:10.1038/s41589-020-0550-9 View Source
• [2] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. SI Appendix Table S1. doi:10.1073/pnas.2403330121 View Source
• [3] Seo H-S, Dhe-Paganon S. Crystal Structure Analysis of PIN1 in complex with BJP-07-017-3. RCSB Protein Data Bank. PDB ID: 6O34. Deposited 2019-02-25, Released 2020-02-26. doi:10.2210/pdb6O34/pdb View Source

BJP-07-017-3 Best-Fit Research and Industrial Application Scenarios Based on Quantitative Differentiation Evidence

High-Sensitivity Biochemical Pin1 Inhibition Assays (DELFIA, FP, PPIase) Requiring Maximal Potency

For laboratories running DELFIA or fluorescence polarization (FP) displacement assays to screen Pin1 inhibitors or quantify Pin1 target engagement, BJP-07-017-3 offers the highest potency among commercially available Pin1 inhibitors (IC50 = 9 ± 1 nM, Ki = 15 nM), outperforming Sulfopin by 5.9-fold, KPT-6566 by 21-fold, and API-1 by >11,000-fold in head-to-head testing [1]. Its covalent mechanism ensures saturated target labeling at low nanomolar concentrations, reducing the compound quantity required per assay plate and minimizing DMSO carryover artifacts. The co-crystal structure (PDB 6O34) further enables rational assay design and binding-mode interpretation [2].

Cellular Thermal Shift Assays (CETSA) and In Vitro Protein Stability Studies for Pin1 Degrader Development

BJP-07-017-3 is uniquely suited as a reference compound for thermal stability-based Pin1 engagement studies. It induces a robust ΔTm of −6.40 ± 0.04°C, 10-fold greater than Sulfopin (−0.64°C), providing a large assay window for detecting compound-induced Pin1 destabilization [1]. Researchers developing next-generation Pin1 degraders (molecular crowbars) can use BJP-07-017-3 as the benchmark for evaluating whether new analogs achieve the requisite combination of potent binding plus thermal destabilization, as established by the SAR framework in Alboreggia et al. [1].

Targeted Pin1 Degradation Studies in KRAS-Driven Pancreatic, Breast, and Lung Cancer Cell Models

BJP-07-017-3 is one of only two Pin1 inhibitors (alongside Sulfopin) demonstrated to induce significant cellular Pin1 degradation in BxPC3 pancreatic cancer cells at 25 µM [1]. Researchers studying Pin1 as a therapeutic target in KRAS-mutant cancers—including PDAC (BxPC3, MIA-PaCa-2, PANC-1), breast cancer (MDA-MB-231), prostate cancer (PC3), and NSCLC (A549)—should select BJP-07-017-3 for cellular degradation experiments, as KPT-6566, API-1, and non-covalent peptide inhibitors fail to produce measurable Pin1 degradation in these models [1].

Structure-Based Drug Design and Computational Chemistry Using a Validated Co-Crystal Structure (PDB 6O34)

The availability of a high-resolution (1.57 Å) X-ray co-crystal structure of Pin1 in complex with BJP-07-017-3 (PDB 6O34) provides an experimentally validated template for structure-based drug design, molecular docking, and molecular dynamics simulations [1]. Medicinal chemistry teams optimizing covalent Pin1 inhibitors or designing PROTACs and molecular glues can use the atomic coordinates of the BJP-07-017-3 binding pose—including the Cys113 covalent adduct geometry—to guide rational modifications. No equivalent co-crystal structure is publicly available for KPT-6566 or API-1 bound to Pin1, giving BJP-07-017-3 a unique advantage for computational workflows [1].

Application

Selection Property

Validation Focus

Pin1 inhibition assays (DELFIA, FP)

Assay potency context

Target engagement and IC50 benchmarking

Thermal shift assays (CETSA)

Thermal destabilization review

Degrader development and SAR benchmarking

PDAC cell-model degradation studies

Cell-model endpoint review

Cellular Pin1 degradation in KRAS-driven models

Computational chemistry & SBDD

PDB 6O34 co-crystal context

Docking, MD simulations, and PROTAC design

• [1] Alboreggia G, Udompholkul P, Rodriguez I, Blaha G, Pellecchia M. Targeted degradation of Pin1 by protein-destabilizing compounds. Proc Natl Acad Sci U S A. 2024;121(47):e2403330121. doi:10.1073/pnas.2403330121 View Source
• [2] Seo H-S, Dhe-Paganon S. Crystal Structure Analysis of PIN1 in complex with BJP-07-017-3. RCSB Protein Data Bank. PDB ID: 6O34. Deposited 2019-02-25. doi:10.2210/pdb6O34/pdb View Source